Cas no 146311-28-6 (8H-Cyclohepta[a]naphthalen-8-one,6-[(acetyloxy)methyl]-5,6-dihydro-1,2,3-trimethoxy-9-(methylthio)-, (S)-)

• Product Name: 8H-Cyclohepta[a]naphthalen-8-one,6-[(acetyloxy)methyl]-5,6-dihydro-1,2,3-trimethoxy-9-(methylthio)-, (S)-
• CAS No: 146311-28-6
• Molecular Formula: C₂₂H₂₄O₆S
• Molecular Weight: 416.487365722656
• CID: 1320157

8H-Cyclohepta[a]naphthalen-8-one,6-[(acetyloxy)methyl]-5,6-dihydro-1,2,3-trimethoxy-9-(methylthio)-, (S)- Properties

Names and Identifiers

• 8H-Cyclohepta[a]naphthalen-8-one,6-[(acetyloxy)methyl]-5,6-dihydro-1,2,3-trimethoxy-9-(methylthio)-, (S)-
• 8H-Cyclohepta[a]naphthalen-8-one, 6-[(acetyloxy)methyl]-5,6-dihydro-1,2,3-trimethoxy-9-(methylthio)-, (S)- (9CI)

• InChIKey： PXGXQXMEFGEVGU-CQSZACIVSA-N
• Inchi： 1S/C22H24O6S/c1-12(23)28-11-14-8-13-9-18(25-2)21(26-3)22(27-4)20(13)15-6-7-19(29-5)17(24)10-16(14)15/h6-7,9-10,14H,8,11H2,1-5H3/t14-/m1/s1
• SMILES： C12=CC=C(SC)C(=O)C=C1[C@@H](COC(C)=O)CC1=C2C(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 416.12942

Experimental Properties

• PSA: 71.06
• Boiling Point: 627.6±55.0 °C(Predicted)
• Density: 1.28±0.1 g/cm3(Predicted)